Cas no 1004193-52-5 (1-(4-chlorophenyl)methyl-4-isothiocyanato-1H-pyrazole)

• Product Name: 1-(4-chlorophenyl)methyl-4-isothiocyanato-1H-pyrazole
• CAS No: 1004193-52-5
• MF: C₁₁H₈ClN₃S
• MW: 249.719319343567
• MDL: MFCD04968742
• CID: 3058490
• PubChem ID: 7017386
• Update Time: 2025-09-24

1-(4-chlorophenyl)methyl-4-isothiocyanato-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-benzyl)-4-isothiocyanato-1H-pyrazole
• AKOS B017703
• ART-CHEM-BB B017703
• 1-(4-chlorophenyl)methyl-4-isothiocyanato-1H-pyrazole
• BBL039008
• EN300-229241
• STK312856
• 1004193-52-5
• AKOS000307631
• 1-[(4-Chlorophenyl)methyl]-4-isothiocyanato-1H-pyrazole
• DTXSID801203558
• 1-(4-chlorobenzyl)-4-isothiocyanato-1H-pyrazole
• 1-[(4-chlorophenyl)methyl]-4-isothiocyanatopyrazole

• MDL： MFCD04968742
• Inchi： 1S/C11H8ClN3S/c12-10-3-1-9(2-4-10)6-15-7-11(5-14-15)13-8-16/h1-5,7H,6H2
• InChI Key： NANPICMJAIPQIY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C=C(C=N1)N=C=S

Computed Properties

• Exact Mass: 249.0127461Da
• Monoisotopic Mass: 249.0127461Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 62.3Ų